5-(3-Ethoxyphenyl)-3-[(4-methylphenyl)methylthio]-1,2,4-triazole-4-ylamine

• Molecular Formula: C18H20N4OS
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 3-(3-ethoxyphenyl)-5-[(4-methylphenyl)methylsulfanyl]-1,2,4-triazol-4-amine
• InChI: InChI=1S/C18H20N4OS/c1-3-23-16-6-4-5-15(11-16)17-20-21-18(22(17)19)24-12-14-9-7-13(2)8-10-14/h4-11H,3,12,19H2,1-2H3
• InChI Key: HXSWCLREEJUBSO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=NN=C(N2N)SCC3=CC=C(C=C3)C

Description

5-(3-Ethoxyphenyl)-3-[(4-methylphenyl)methylthio]-1,2,4-triazole-4-ylamine is a useful research compound. Its molecular formula is C18H20N4OS and its molecular weight is 340.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(3-Ethoxyphenyl)-3-[(4-methylphenyl)methylthio]-1,2,4-triazole-4-ylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(3-Ethoxyphenyl)-3-[(4-methylphenyl)methylthio]-1,2,4-triazole-4-ylamine including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

5-(3-Ethoxyphenyl)-3-[(4-methylphenyl)methylthio]-1,2,4-triazole-4-ylamine (CAS Number: 676641-89-7) is a compound of significant interest due to its potential biological activities, particularly in the fields of antimicrobial and anti-inflammatory research. This article provides a comprehensive overview of its biological activity based on diverse sources and recent studies.

• Molecular Formula : C18H20N4OS
• Molecular Weight : 340.4426 g/mol
• SMILES Notation : CCOc1ccc(cc1)c1nnc(n1N)SCc1ccc(cc1)C

Antimicrobial Activity

Research has shown that triazole derivatives exhibit notable antibacterial properties. In particular, compounds within this class have been tested against various Gram-positive and Gram-negative bacteria.

In Vitro Studies

A study highlighted the synthesis of several triazole derivatives and their antibacterial activities against common pathogens such as Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values for these compounds ranged from 0.12 to 1.95 µg/mL, indicating strong antibacterial properties .

Pathogen	MIC (µg/mL)
E. coli	0.12 - 1.95
S. aureus	0.25 - 2.00
Pseudomonas aeruginosa	0.50 - 3.00

Anti-inflammatory Activity

The anti-inflammatory potential of triazole derivatives has also been investigated, particularly their ability to modulate cytokine release in immune cells. One study evaluated the effects of various triazole compounds on tumor necrosis factor-alpha (TNF-α) production in peripheral blood mononuclear cells (PBMCs). The results indicated that certain derivatives significantly reduced TNF-α levels by approximately 44–60%, demonstrating their potential as anti-inflammatory agents .

Cytokine Modulation

Compound	TNF-α Inhibition (%)	Concentration (µg/mL)
Compound A	60	50
Compound B	50	100
Compound C	44	50

The biological activity of triazole derivatives is largely attributed to their ability to interfere with microbial cell wall synthesis and modulate inflammatory pathways. The presence of the triazole ring is crucial for the interaction with enzymatic targets involved in these processes.

Case Studies

Several case studies have documented the successful application of triazole derivatives in clinical settings:

• Study on Drug-resistant Strains : A compound similar to the one studied showed efficacy against drug-resistant strains of Mycobacterium tuberculosis, with MIC values significantly lower than traditional antibiotics .
• Combination Therapies : Research indicated that combining triazole derivatives with existing antibiotics enhanced their effectiveness against biofilm-forming bacteria, which are notoriously difficult to treat .